N-([2,2'-bifuran]-5-ylmethyl)-2-(3-methoxyphenyl)acetamide

• IUPAC Name: N-[[5-(furan-2-yl)furan-2-yl]methyl]-2-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C18H17NO4/c1-21-14-5-2-4-13(10-14)11-18(20)19-12-15-7-8-17(23-15)16-6-3-9-22-16/h2-10H,11-12H2,1H3,(H,19,20)
• InChI Key: YJORKTMBIWMSCS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CC(=O)NCC2=CC=C(O2)C3=CC=CO3
• Molecular Formula: C18H17NO4
• Molecular Weight: 311.3 g/mol

Description

N-([2,2'-bifuran]-5-ylmethyl)-2-(3-methoxyphenyl)acetamide, also known as BFAA, is a novel compound that has attracted significant attention in the scientific community due to its potential therapeutic applications. BFAA is a small molecule that belongs to the class of acetamides and has a molecular formula of C19H17NO3.

Scientific Research Applications

Green Synthesis Methods

Research highlights the development of green synthesis methods for related acetamide derivatives, demonstrating an eco-friendly approach to chemical synthesis. For instance, a study on the catalytic hydrogenation for the synthesis of N-(3-Amino-4-methoxyphenyl)acetamide, an important intermediate for azo disperse dyes, showcases a novel Pd / C catalyst with high activity, selectivity, and stability, minimizing the environmental impact of traditional reduction processes (Zhang Qun-feng, 2008).

Chemoselective Synthesis

Another study focuses on the chemoselective acetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, an intermediate in the natural synthesis of antimalarial drugs, using immobilized lipase. This research not only contributes to pharmaceutical synthesis but also emphasizes the role of biocatalysis in achieving selective and sustainable chemical transformations (Deepali B Magadum & G. Yadav, 2018).

Environmental and Health Impact

Studies on the metabolism of chloroacetamide herbicides and their metabolites in human and rat liver microsomes provide insights into the environmental and health impact of related compounds. This research is crucial for understanding the biotransformation and potential toxicological effects of acetamide derivatives in living organisms, contributing to the assessment of environmental safety and human health risks associated with these chemicals (S. Coleman et al., 2000).

Molecular Docking and Pharmacological Activities

The synthesis and evaluation of acetamide derivatives for their inhibitory activity against specific enzymes or receptors highlight the pharmacological potential of these compounds. For example, a study on protein tyrosine phosphatase 1B inhibitors provides a model for understanding how these derivatives can be designed for antidiabetic activity, demonstrating the relevance of molecular docking studies in the development of therapeutic agents (A. Saxena et al., 2009).